Cas no 1261976-02-6 (4-(3-Hydroxy-5-methylphenyl)thiophene-2-carbaldehyde)

4-(3-Hydroxy-5-methylphenyl)thiophene-2-carbaldehyde is a specialized aromatic aldehyde compound featuring a thiophene core substituted with a hydroxy-methylphenyl group. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in the development of heterocyclic compounds and pharmaceutical intermediates. The presence of both aldehyde and hydroxyl functional groups allows for versatile chemical modifications, including condensation and coupling reactions. Its well-defined molecular architecture ensures consistent performance in research applications. The compound is typically characterized by high purity and stability under standard conditions, facilitating its use in precise synthetic workflows. Suitable for controlled environments, it serves as a key building block in medicinal chemistry and materials science.
4-(3-Hydroxy-5-methylphenyl)thiophene-2-carbaldehyde structure
1261976-02-6 structure
Product Name:4-(3-Hydroxy-5-methylphenyl)thiophene-2-carbaldehyde
CAS No:1261976-02-6
MF:C12H10O2S
MW:218.271602153778
MDL:MFCD18313178
CID:2767068
PubChem ID:53218871
Update Time:2025-10-05

4-(3-Hydroxy-5-methylphenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • MFCD18313178
    • DTXSID70683768
    • 5-(2-FORMYLTHIOPHEN-4-YL)-3-METHYLPHENOL
    • 5-(2-Formylthiophen-4-yl)-3-methylphenol, 95%
    • 1261976-02-6
    • 4-(3-Hydroxy-5-methylphenyl)thiophene-2-carbaldehyde
    • MDL: MFCD18313178
    • Inchi: 1S/C12H10O2S/c1-8-2-9(4-11(14)3-8)10-5-12(6-13)15-7-10/h2-7,14H,1H3
    • InChI Key: PAYLLCLDAOMVMD-UHFFFAOYSA-N
    • SMILES: S1C(C=O)=CC(=C1)C1C=C(C=C(C)C=1)O

Computed Properties

  • Exact Mass: 218.04015073Da
  • Monoisotopic Mass: 218.04015073Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 65.5Ų

4-(3-Hydroxy-5-methylphenyl)thiophene-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB319186-5 g
5-(2-Formylthiophen-4-yl)-3-methylphenol, 95%; .
1261976-02-6 95%
5 g
€1,159.00 2023-07-19
abcr
AB319186-5g
5-(2-Formylthiophen-4-yl)-3-methylphenol, 95%; .
1261976-02-6 95%
5g
€1159.00 2025-04-21

Additional information on 4-(3-Hydroxy-5-methylphenyl)thiophene-2-carbaldehyde

4-(3-Hydroxy-5-Methylphenyl)Thiophene-2-Carbaldehyde: A Comprehensive Overview

The compound 4-(3-Hydroxy-5-Methylphenyl)Thiophene-2-Carbaldehyde, identified by the CAS number CAS No. 1261976-02-6, is a fascinating organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic aromatic compounds, specifically thiophenes, which are known for their unique electronic properties and wide-ranging applications.

Recent studies have highlighted the importance of thiophene derivatives in the development of advanced materials, such as organic semiconductors and sensors. The presence of the hydroxyl group at position 3 and the methyl group at position 5 on the phenyl ring introduces additional functionalization, making this compound highly versatile. Researchers have explored its potential in drug discovery, where its unique structure could serve as a scaffold for bioactive molecules.

The synthesis of 4-(3-Hydroxy-5-Methylphenyl)Thiophene-2-Carbaldehyde involves a combination of nucleophilic aromatic substitution and oxidative coupling reactions. These methods have been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. The compound's stability under various conditions has also been extensively studied, revealing its suitability for applications in harsh environments.

In terms of physical properties, this compound exhibits a high degree of conjugation due to the thiophene ring system, which significantly influences its optical and electronic characteristics. Recent spectroscopic studies have demonstrated its strong absorption in the visible region, making it a promising candidate for use in photovoltaic devices and light-emitting diodes (LEDs). Additionally, its thermal stability up to 300°C makes it suitable for high-temperature applications.

The biological activity of 4-(3-Hydroxy-5-Methylphenyl)Thiophene-2-Carbaldehyde has been a focal point of recent research. Studies indicate that it exhibits moderate antioxidant activity, which could be harnessed in the development of natural preservatives for food and cosmetics. Furthermore, preliminary assays suggest potential anti-inflammatory properties, opening avenues for its use in pharmaceutical formulations.

In conclusion, 4-(3-Hydroxy-5-Methylphenyl)Thiophene-2-Carbaldehyde is a multifaceted compound with immense potential across diverse industries. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in the development of next-generation materials and therapies. Continued research into its properties will undoubtedly unlock even more applications in the coming years.

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